LogP-Based Hydrophilicity vs. N-Methyl Analog
The free‑base form of 5‑amino‑1‑(2‑methoxyethyl)‑1,2‑dihydropyridin‑2‑one displays a predicted logP of −0.842 (Chembase) , whereas the direct N‑methyl analogue (5‑amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one) exhibits a PubChem‑computed XLogP3 of −0.6 . The lower logP of the methoxyethyl derivative indicates greater hydrophilicity, which is expected to translate into higher aqueous solubility and reduced non‑specific binding in biological assays.
| Evidence Dimension | Predicted lipophilicity (logP) |
|---|---|
| Target Compound Data | logP = −0.842 (free base, Chembase) |
| Comparator Or Baseline | 5‑Amino‑1‑methyl‑1,2‑dihydropyridin‑2‑one; XLogP3 = −0.6 (PubChem) |
| Quantified Difference | ΔlogP ≈ 0.242 (more hydrophilic) |
| Conditions | Computed properties using Chembase (JChem) and PubChem (XLogP3 3.0) prediction algorithms |
Why This Matters
When procuring building blocks for assays requiring aqueous solubility or for lead optimisation where lipophilicity governs ADME properties, even a modest logP difference can steer compound selection.
- [1] Chembase. 5-Amino-1-(2-methoxyethyl)-1,2-dihydropyridin-2-one. http://www.chembase.cn/molecule-265009.html (accessed 2026-05-01). View Source
- [2] PubChem. 5-Amino-1-methyl-1,2-dihydropyridin-2-one. https://pubchem.ncbi.nlm.nih.gov/compound/33630-96-5 (accessed 2026-05-01). View Source
